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Compound of Interest

Compound Name: AMG 837 calcium hydrate

Cat. No.: B10752487

For Researchers, Scientists, and Drug Development Professionals

Introduction

AMG 837 is a potent and selective partial agonist for the G-protein coupled receptor 40
(GPR40), also known as Free Fatty Acid Receptor 1 (FFAL).[1][2][3] As a key regulator of
glucose-stimulated insulin secretion (GSIS) in pancreatic -cells, GPR4O0 is a significant
therapeutic target for type 2 diabetes.[1][4] AMG 837 enhances insulin secretion in a glucose-
dependent manner, making it a valuable tool for in vitro and in vivo studies aimed at
understanding the role of GPR40 in metabolic diseases.[2] Proper preparation of a stock
solution is the first critical step for accurate and reproducible experimental results.

Quantitative Data Summary

For ease of reference, the following table summarizes the key quantitative information for AMG
837 calcium hydrate.
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Parameter Value Reference
Molecular Formula C26H25CaF304 [1]
Molecular Weight 498.56 g/mol [1]
Solubility in DMSO =42 mg/mL (= 92.22 mM) [1]
Alternate Solubility in DMSO 45.75 mg/mL (100 mM) [2]

ECso (human GPR40) 13.5 nM (Caz* flux assay) [5]
Recommended Storage (Solid)  -20°C for long-term [1114]

0-4°C for short-term (days to
weeks), -20°C for long-term [41[6]

(months)

Recommended Storage (Stock

Solution)

Experimental Protocol: Preparation of a 10 mM
Stock Solution

This protocol describes the preparation of a 10 mM stock solution of AMG 837 calcium
hydrate in Dimethyl Sulfoxide (DMSO).

Materials:

AMG 837 calcium hydrate (powder)

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Vortex mixer

Analytical balance

Procedure:
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o Equilibration: Allow the vial of AMG 837 calcium hydrate powder to equilibrate to room
temperature for at least 15-20 minutes before opening to prevent condensation.

e Weighing: Carefully weigh out the desired amount of AMG 837 calcium hydrate powder
using an analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, weigh
out 4.986 mg of the compound (Molecular Weight = 498.56 g/mol ).

o Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the
powder. To continue the example, add 1 mL of DMSO.

o Dissolution: Cap the vial securely and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. The solution should be clear and free of particulates. Gentle warming
in a water bath (37°C) can be used to aid dissolution if necessary.

 Aliquoting: For ease of use and to avoid repeated freeze-thaw cycles, aliquot the stock
solution into smaller, single-use volumes in sterile microcentrifuge tubes.

o Storage: Store the aliquots at -20°C for long-term storage. For short-term use (days to
weeks), aliquots can be stored at 4°C.

Experimental Workflow Diagram
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Caption: Workflow for preparing AMG 837 calcium hydrate stock solution.
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Signaling Pathway Diagram

AMG 837 acts as a partial agonist at the GPR40 receptor. The binding of AMG 837 to GPR40,
which is predominantly expressed on pancreatic (-cells, initiates a signaling cascade that
potentiates glucose-stimulated insulin secretion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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